![molecular formula C10H7N3S B056887 2-Thiophen-2-yl-imidazo[1,2-a]pyrimidine CAS No. 115749-42-3](/img/structure/B56887.png)
2-Thiophen-2-yl-imidazo[1,2-a]pyrimidine
Overview
Description
2-Thiophen-2-yl-imidazo[1,2-a]pyrimidine (2TIP) is an organic compound with a wide range of applications in scientific research. It is a member of the thiophene family of heterocyclic compounds, and is composed of a thiophene ring fused to an imidazopyrimidine ring. 2TIP has been used in a variety of research applications, including drug development, chemical synthesis, and biological assays.
Scientific Research Applications
Antiviral Activity : Imidazo[1,2-a]pyridines and imidazo[1,2-a]pyrimidines, especially those with a thiophene substitution, have shown potent antiviral activities against human cytomegalovirus (CMV) and varicella-zoster virus (VZV) (Véron et al., 2007).
Chemical Detoxification : Selenoester derivatives of imidazo[1,2-a]pyrimidine have been synthesized for the chemical detoxification of mercury chloride (HgCl2), indicating potential applications in treating mercury-induced toxicity (Sharma et al., 2018).
Antineoplastic Activity : Certain imidazo[1,2-a]pyrimidine derivatives have been investigated for their antineoplastic activity, demonstrating effectiveness against various cancer cell lines (Abdel-Hafez, 2007).
Fluorescent Properties for Biomarkers : Imidazo[1,2-a]pyridine and imidazo[1,2-a]pyrimidine derivatives have been studied for their fluorescent properties, making them potential candidates for biomarkers and photochemical sensors (Velázquez-Olvera et al., 2012).
Synthesis and Functionalization : Various studies have focused on the synthesis and functionalization of imidazo[1,2-a]pyrimidines, exploring their applications in medicinal chemistry and drug development (Goel et al., 2015).
Antiulcer Agents : Research into 3-substituted imidazo[1,2-a]pyridines as potential antiulcer agents has been conducted, exploring their antisecretory and cytoprotective properties (Starrett et al., 1989).
Anticancer and Antioxidant Activities : New derivatives of imidazo[1,2-a]pyrimidine have been synthesized and evaluated for their antioxidant activity and cytotoxic effects against cancer cells (Rehan et al., 2021).
Catalysis and Sensor Applications : Studies have shown that imidazo[1,2-a]pyrimidine derivatives can be synthesized using catalysis methods and can act as fluorescent sensors for ions like zinc (Rawat et al., 2018).
Mechanism of Action
Target of Action
Similar compounds, such as imidazo[1,2-a]pyridine derivatives, have been studied as covalent anticancer agents . These compounds are known to target specific proteins in cancer cells, such as the KRAS G12C protein .
Mode of Action
It’s worth noting that imidazo[1,2-a]pyridine derivatives, which share a similar structure, have been shown to act as covalent inhibitors . They bind covalently to their target proteins, leading to irreversible inhibition .
Biochemical Pathways
Related compounds have been shown to interfere with the signaling pathways of cancer cells . This interference can lead to the inhibition of cell proliferation and the induction of apoptosis .
Result of Action
Similar compounds have been shown to have potent anticancer effects . These effects are likely due to the inhibition of target proteins and the disruption of cellular signaling pathways .
Future Directions
properties
IUPAC Name |
2-thiophen-2-ylimidazo[1,2-a]pyrimidine | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H7N3S/c1-3-9(14-6-1)8-7-13-5-2-4-11-10(13)12-8/h1-7H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JZCAAAHWCAATEC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN2C=C(N=C2N=C1)C3=CC=CS3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H7N3S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20364131 | |
Record name | 2-Thiophen-2-yl-imidazo[1,2-a]pyrimidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20364131 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
201.25 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
115749-42-3 | |
Record name | 2-Thiophen-2-yl-imidazo[1,2-a]pyrimidine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20364131 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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